(S)-7,8,9,10-Tetrahydro-5H,6aH-pyrido[1,2-a]quinoxalin-6-one

• IUPAC Name: (6aS)-5,6a,7,8,9,10-hexahydropyrido[1,2-a]quinoxalin-6-one
• InChI: InChI=1S/C12H14N2O/c15-12-11-7-3-4-8-14(11)10-6-2-1-5-9(10)13-12/h1-2,5-6,11H,3-4,7-8H2,(H,13,15)/t11-/m0/s1
• InChI Key: BPTLVNXOZVWAGH-NSHDSACASA-N
• Canonical SMILES: C1CCN2C(C1)C(=O)NC3=CC=CC=C32
• Isomeric SMILES: C1CCN2[C@@H](C1)C(=O)NC3=CC=CC=C32
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. It’s a colorless oil that melts just above room temperature.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. They can be formed by condensing ortho-diamines with 1,2-diketones. Substituted derivatives arise when α-ketonic acids, α-chlorketones, α-aldehyde alcohols, and α-ketone alcohols are used in place of diketones.

Molecular Structure Analysis

Quinoxaline is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is isomeric with other naphthyridines including quinazoline, phthalazine, and cinnoline.

Chemical Reactions Analysis

The direct C–H multifunctionalization of quinoxalin-2(1 H)-ones via multicomponent reactions has attracted considerable interest due to their diverse biological activities and chemical profile. This process mainly covers reaction methods for the simultaneous introduction of C–C bonds and C–R F /C/O/N/Cl/S/D bonds into quinoxalin-2(1 H)-ones and their reaction mechanisms.

Physical And Chemical Properties Analysis

Quinoxaline is a colorless oil that melts just above room temperature. It has a molar mass of 130.150 g·mol −1.

Scientific Research Applications

Heterogeneous Catalysis

Quinoxalin-2(1H)-ones, including (S)-7,8,9,10-Tetrahydro-5H,6aH-pyrido[1,2-a]quinoxalin-6-one , have been utilized in heterogeneous catalytic reactions . These reactions are significant for their role in direct C–H functionalization, which is a valuable process in organic synthesis. .

Pharmaceutical Applications

The quinoxaline moiety is known for its versatile pharmacology . It has been studied extensively for its potential use against various targets, receptors, or microorganisms. .

Synthetic Chemistry

In synthetic chemistry, quinoxalin-2(1H)-ones serve as key intermediates for the synthesis of more complex biheterocyclic systems. .

Light-Induced Reactions

Recent developments have shown that quinoxalin-2(1H)-ones can undergo visible light-induced reactions . .

Mechanistic Studies

Understanding the mechanisms of reactions involving quinoxalin-2(1H)-ones is crucial for extending these processes to other compounds. .

Analytical Chemistry

Finally, quinoxalin-2(1H)-ones can be employed in analytical chemistry as derivatization agents or standards due to their well-defined properties and reactivity.

Each application field presents a unique set of opportunities for scientific research involving (S)-7,8,9,10-Tetrahydro-5H,6aH-pyrido[1,2-a]quinoxalin-6-one and related compounds.

MDPI - Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1 H)-onesSpringer - Quinoxalines: Synthesis, Reactions, Mechanisms and StructureSpringer - Comprehensive Review on Versatile Pharmacology of Quinoxaline Derivatives

Mechanism of Action

Target of Action

Quinoxaline derivatives have been known to target akt kinases , which play a key role in tumor cell survival and proliferation .

Mode of Action

Quinoxaline derivatives have been reported to inhibit akt kinase , which could lead to the suppression of tumor cell survival and proliferation .

Biochemical Pathways

Quinoxaline derivatives have been associated with a wide range of physicochemical and biological activities .

Pharmacokinetics

Quinoxaline derivatives have been reported to offer robust applications in the medicinal, pharmaceutical, and agriculture industry .

Result of Action

Quinoxaline derivatives have been associated with a wide range of biological activities .

Action Environment

A stable radical anion of quinoxalin-2(1h)-one has been reported to activate atmospheric dioxygen under wet conditions .

Future Directions

Future developments of multi-component reactions of quinoxalin-2(1 H)-ones are envisaged, such as the simultaneous construction of C–C and C–B/SI/P/F/I/SE bonds through multi-component reactions; the construction of fused ring and macrocyclic compounds; asymmetric synthesis; green chemistry; bionic structures and other fields.